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Baehppas Baehppas
Brand Name: Vulcanchem
CAS No.: 129244-73-1
VCID: VC0142420
InChI: InChI=1S/C21H29IN4O5S/c22-14-11-13(5-7-16(14)27)6-8-19(29)24-10-9-23-18(28)4-2-1-3-17-20-15(12-32(17)31)25-21(30)26-20/h5,7,11,15,17,20,27H,1-4,6,8-10,12H2,(H,23,28)(H,24,29)(H2,25,26,30)/t15-,17-,20-,32?/m0/s1/i22-2
SMILES: C1C2C(C(S1=O)CCCCC(=O)NCCNC(=O)CCC3=CC(=C(C=C3)O)I)NC(=O)N2
Molecular Formula: C21H29IN4O5S
Molecular Weight: 574.5 g/mol

Baehppas

CAS No.: 129244-73-1

Main Products

VCID: VC0142420

Molecular Formula: C21H29IN4O5S

Molecular Weight: 574.5 g/mol

Baehppas - 129244-73-1

CAS No. 129244-73-1
Product Name Baehppas
Molecular Formula C21H29IN4O5S
Molecular Weight 574.5 g/mol
IUPAC Name 5-[(3aS,4S,6aR)-2,5-dioxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[3-(4-hydroxy-3-(125I)iodanylphenyl)propanoylamino]ethyl]pentanamide
Standard InChI InChI=1S/C21H29IN4O5S/c22-14-11-13(5-7-16(14)27)6-8-19(29)24-10-9-23-18(28)4-2-1-3-17-20-15(12-32(17)31)25-21(30)26-20/h5,7,11,15,17,20,27H,1-4,6,8-10,12H2,(H,23,28)(H,24,29)(H2,25,26,30)/t15-,17-,20-,32?/m0/s1/i22-2
Standard InChIKey MCAUSUVACKMLDN-PLXYZFCOSA-N
Isomeric SMILES C1[C@H]2[C@@H]([C@@H](S1=O)CCCCC(=O)NCCNC(=O)CCC3=CC(=C(C=C3)O)[125I])NC(=O)N2
SMILES C1C2C(C(S1=O)CCCCC(=O)NCCNC(=O)CCC3=CC(=C(C=C3)O)I)NC(=O)N2
Canonical SMILES C1C2C(C(S1=O)CCCCC(=O)NCCNC(=O)CCC3=CC(=C(C=C3)O)I)NC(=O)N2
Synonyms BAEHPPAS
biotinylamidoethyl-3-(4-hydroxy-3-iodo-phenyl)propionamide alpha-sulfoxide
PubChem Compound 83918
Last Modified Nov 11 2021
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